2,5-dimethyl-N-(1-methyl-4-piperidinyl)benzenesulfonamide

• IUPAC Name: 2,5-dimethyl-N-(1-methylpiperidin-4-yl)benzenesulfonamide
• InChI: InChI=1S/C14H22N2O2S/c1-11-4-5-12(2)14(10-11)19(17,18)15-13-6-8-16(3)9-7-13/h4-5,10,13,15H,6-9H2,1-3H3
• InChI Key: YGFUNGIUJVEGDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NC2CCN(CC2)C
• Molecular Formula: C14H22N2O2S
• Molecular Weight: 282.40 g/mol

Description

2,5-dimethyl-N-(1-methyl-4-piperidinyl)benzenesulfonamide, commonly known as DMMP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DMMP is a sulfonamide derivative that is widely used in the pharmaceutical industry as a potential drug candidate for various diseases.

Mechanism of Action

The mechanism of action of DMMP is still not fully understood. However, it is believed that DMMP exerts its pharmacological effects by modulating the activity of ion channels and receptors in the nervous system. DMMP has been shown to enhance the activity of GABA receptors, which are responsible for inhibiting neuronal activity in the brain. This may explain the anticonvulsant and analgesic properties of DMMP.
Biochemical and Physiological Effects:
DMMP has been reported to affect several biochemical and physiological processes in the body. It has been shown to reduce the levels of inflammatory cytokines such as TNF-alpha and IL-6, which are involved in the pathogenesis of various diseases. DMMP has also been shown to increase the levels of dopamine and serotonin in the brain, which may explain its potential use as an antidepressant.

Advantages and Limitations for Lab Experiments

DMMP has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. DMMP is also relatively inexpensive compared to other drugs used in research. However, DMMP has some limitations. It has low solubility in water, which may limit its use in certain experiments. DMMP also has a short half-life, which may require frequent dosing in animal studies.

Future Directions

DMMP has shown promising results in preclinical studies, but more research is needed to fully understand its potential therapeutic applications. Future studies should focus on optimizing the synthesis method to improve the yield and purity of DMMP. Furthermore, the mechanism of action of DMMP should be investigated in more detail to identify potential targets for drug development. Finally, clinical trials are needed to evaluate the safety and efficacy of DMMP in humans.

Synthesis Methods

DMMP can be synthesized by reacting 2,5-dimethylbenzenesulfonyl chloride with 1-methyl-4-piperidinamine in the presence of a base such as triethylamine. The reaction occurs at room temperature and yields DMMP as a white solid. The purity of DMMP can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

DMMP has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. DMMP has also been shown to possess anticancer activity by inhibiting the growth of cancer cells. Furthermore, DMMP has been investigated for its potential use as a diagnostic tool for Alzheimer's disease.